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Compound of Interest

Compound Name: DS17701585

Cat. No.: B15142737 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of Diheptyl Sulfide, identified by

the Beilstein Registry Number DS17701585. It is important to note that while extensive

research exists for related organosulfur compounds found in Allium species, specific biological

and mechanistic data for Diheptyl Sulfide is limited. The information on potential biological

activities and signaling pathways presented herein is largely extrapolated from studies on

analogous compounds and should be considered hypothetical until validated by direct

experimental evidence.

Introduction
Diheptyl Sulfide, also known by its CAS number 629-65-2, is an organosulfur compound

naturally found in edible plants of the Allium genus, such as onion (Allium cepa) and leek

(Allium porrum).[1][2] Organosulfur compounds from these sources are of significant interest to

the scientific community due to their broad spectrum of biological activities, including

antimicrobial, anti-inflammatory, antioxidant, and anticancer properties.[1][2][3] This guide

provides a detailed summary of the known physicochemical properties of Diheptyl Sulfide and

explores its potential biological relevance based on the well-documented activities of similar

sulfur-containing molecules.

Physicochemical Properties
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A summary of the key physicochemical properties of Diheptyl Sulfide is presented in the table

below. This data is essential for its handling, formulation, and use in experimental settings.

Property Value Reference

CAS Number 629-65-2 [2]

Beilstein Registry Number 1770158

Molecular Formula C14H30S [2]

Molecular Weight 230.46 g/mol [2]

Boiling Point 260 °C (500 °F)

Melting Point -11 °C [1]

Density 0.84 g/mL at 25 °C

Refractive Index 1.46

Flash Point 110 °C (230 °F)

Solubility Insoluble in water

Appearance Colorless liquid

Potential Biological Activities and Signaling
Pathways
While direct studies on the biological effects of Diheptyl Sulfide are scarce, the activities of

structurally related organosulfur compounds, such as diallyl sulfide (DAS) and diallyl disulfide

(DADS), have been extensively investigated. These compounds are known to exert a variety of

pharmacological effects, which are often attributed to the release of hydrogen sulfide (H₂S), a

key gaseous signaling molecule.[4][5]

Postulated Mechanism of Action
It is hypothesized that Diheptyl Sulfide, like other dialkyl sulfides, may serve as a precursor for

the endogenous production of hydrogen sulfide. H₂S is known to modulate cellular processes

through a post-translational modification called persulfidation, where a sulfhydryl group (-SH) of
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a cysteine residue in a protein is converted to a persulfide group (-SSH).[6] This modification

can alter the protein's function, localization, and interaction with other molecules, thereby

influencing downstream signaling pathways.

Key Signaling Pathways Potentially Modulated
Based on the known effects of related compounds, Diheptyl Sulfide could potentially influence

the following signaling pathways:

Antioxidant Response: Organosulfur compounds are known to enhance the cellular

antioxidant defense system. This may involve the activation of the Nrf2-ARE pathway,

leading to the upregulation of antioxidant enzymes.

Anti-inflammatory Pathways: H₂S has been shown to inhibit the activation of NF-κB, a key

transcription factor that regulates the expression of pro-inflammatory cytokines.

Apoptosis and Cell Cycle Regulation: In the context of cancer, organosulfur compounds have

been demonstrated to induce apoptosis and cell cycle arrest in tumor cells through the

modulation of Bcl-2 family proteins and cyclin-dependent kinases.

Cardiovascular Protection: H₂S is a known vasodilator and plays a protective role in the

cardiovascular system.[5]

The following diagram illustrates a hypothetical signaling pathway for the biological activity of

Diheptyl Sulfide, based on the known mechanisms of related organosulfur compounds.
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Caption: Hypothetical signaling cascade of Diheptyl Sulfide.

Experimental Protocols
The following sections provide detailed, representative methodologies for key experiments that

could be adapted to investigate the properties and biological activities of Diheptyl Sulfide.

Synthesis of Diheptyl Sulfide
Principle: A common method for the synthesis of dialkyl sulfides is the reaction of an alkyl

halide with a sulfur source, such as sodium sulfide.

Materials:

1-Bromoheptane

Sodium sulfide nonahydrate (Na₂S·9H₂O)

Ethanol

Diethyl ether

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

Dissolve sodium sulfide nonahydrate in ethanol in a round-bottom flask.

Add 1-bromoheptane to the solution.
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Heat the mixture to reflux and maintain for several hours, monitoring the reaction progress

by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and remove the ethanol

using a rotary evaporator.

Partition the residue between diethyl ether and water.

Separate the organic layer and wash it sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude Diheptyl Sulfide.

Purify the product by vacuum distillation or column chromatography.

The following diagram outlines the general workflow for the synthesis and purification of

Diheptyl Sulfide.
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Caption: General workflow for sulfide synthesis and purification.

In Vitro Cytotoxicity Assay (MTT Assay)
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Principle: The MTT assay is a colorimetric assay for assessing cell metabolic activity.

NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells

present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble

formazan, which has a purple color.

Materials:

Human cancer cell line (e.g., HepG2, A549)

Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum

(FBS) and 1% Penicillin-Streptomycin

Diheptyl Sulfide

Dimethyl sulfoxide (DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

96-well plates

Microplate reader

Procedure:

Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere

overnight.

Prepare serial dilutions of Diheptyl Sulfide in culture medium from a stock solution in DMSO.

The final DMSO concentration should be less than 0.1%.

Replace the medium in the wells with the medium containing different concentrations of

Diheptyl Sulfide. Include a vehicle control (medium with DMSO) and a positive control (a

known cytotoxic agent).

Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified atmosphere with 5% CO₂.
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After the incubation period, add 20 µL of MTT solution to each well and incubate for another

4 hours.

Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan

crystals.

Measure the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀

value.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
Principle: GC-MS is a powerful analytical technique for separating and identifying volatile and

semi-volatile compounds in a sample.

Instrumentation:

Gas chromatograph equipped with a mass selective detector (MSD)

Capillary column suitable for sulfur compound analysis (e.g., DB-1, DB-5)

Helium as carrier gas

Procedure:

Sample Preparation: Dissolve a known amount of Diheptyl Sulfide in a suitable solvent (e.g.,

hexane, dichloromethane) to prepare a stock solution. Prepare a series of calibration

standards by diluting the stock solution.

GC Conditions:

Injector temperature: 250°C

Oven temperature program: Start at 50°C, hold for 2 minutes, then ramp to 280°C at

10°C/min, and hold for 5 minutes.
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Carrier gas flow rate: 1 mL/min (constant flow).

MS Conditions:

Ion source temperature: 230°C

Electron ionization (EI) at 70 eV

Scan range: m/z 40-400

Analysis: Inject 1 µL of each standard and sample into the GC-MS system.

Data Analysis: Identify Diheptyl Sulfide based on its retention time and mass spectrum.

Quantify the compound by creating a calibration curve from the peak areas of the standards.

Conclusion
Diheptyl Sulfide (DS17701585) is a naturally occurring organosulfur compound with defined

physicochemical properties. While direct biological studies are limited, its structural similarity to

other well-researched organosulfur compounds from Allium species suggests a potential for a

range of bioactive properties, likely mediated by the release of hydrogen sulfide and the

subsequent modulation of key cellular signaling pathways. This guide provides a foundational

understanding of Diheptyl Sulfide and offers detailed protocols to facilitate further research into

its synthesis, analysis, and biological activities. Future investigations are warranted to elucidate

the specific mechanisms of action and therapeutic potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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